Cas no 1217891-71-8 (9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-9H-carbazole)

• Product Name: 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-9H-carbazole
• CAS No: 1217891-71-8
• MF: C₁₉H₂₂BNO₂
• MW: 307.194485187531
• MDL: MFCD16294552
• CID: 2200292
• PubChem ID: 329764492
• Update Time: 2025-06-29

9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
• N-Methylcarbazole-3-boronic acid pinacol ester
• 9-Methylcarbazole-3-boronic acid pinacol ester
• 9-Methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-9H-carbazole
• 9-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
• 9-Methyl-9H-carbazole-3-boronic acid pinacol ester
• SCHEMBL31153
• CS-0177012
• AKOS025392307
• 1217891-71-8
• AVCKYKVGQYBADD-UHFFFAOYSA-N
• J-519515
• MFCD16294552
• DTXSID00718875
• AS-2454
• F87769
• 9-Methyl-9H-carbazole-3-boronic acid pinacol ester, 95%
• DTXCID50669621
• 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-9H-carbazole

• MDL： MFCD16294552
• Inchi： 1S/C19H22BNO2/c1-18(2)19(3,4)23-20(22-18)13-10-11-17-15(12-13)14-8-6-7-9-16(14)21(17)5/h6-12H,1-5H3
• InChI Key： AVCKYKVGQYBADD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C4C=CC=CC=4N3C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 307.17400
• Monoisotopic Mass: 307.1743591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4Ų

Experimental Properties

• Melting Point: 146-151 °C
• PSA: 23.39000
• LogP: 3.63070

9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-9H-carbazole Security Information

• Signal Word：None
• Hazard Statement： H413
• Warning Statement： P273; P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-9H-carbazole

9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole: A Comprehensive Overview

The compound with CAS No. 1217891-71-8, commonly referred to as 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of carbazole, a heterocyclic aromatic compound with a triphenylene structure. The dioxaborolane moiety attached to the carbazole framework introduces unique electronic and structural properties that make it valuable for various applications.

Carbazoles are known for their ability to form stable charge-transfer complexes and their role as building blocks in the synthesis of advanced materials. The presence of the dioxaborolane group in this compound enhances its reactivity and compatibility with other functional groups. Recent studies have explored the use of this compound in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. Its ability to act as a host material in OLEDs has been highlighted in several research papers published in leading journals such as *Advanced Materials* and *Nature Communications*.

The synthesis of 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole involves a multi-step process that typically includes nucleophilic substitution reactions and boronate ester formation. Researchers have optimized these steps to achieve high yields and purity levels. The methyl substituents on the dioxaborolane ring contribute to the molecule's stability and solubility in organic solvents, making it easier to handle during synthesis and purification.

In terms of applications, this compound has shown promise in the field of photovoltaics. Its ability to absorb light across a broad spectrum makes it a potential candidate for use in solar cells. Recent advancements in perovskite solar cells have highlighted the importance of such materials in achieving higher efficiency rates. Additionally, its role as an electron transport layer material has been explored in tandem solar cells, where it helps in improving charge separation and reducing recombination losses.

The electronic properties of 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole are further enhanced by its conjugated π-system. This feature allows for efficient charge transport and energy transfer within molecular assemblies. In a study published in *Journal of the American Chemical Society*, researchers demonstrated that incorporating this compound into thin-film transistor (TFT) devices significantly improved their performance by enhancing carrier mobility.

Another area where this compound has shown potential is in drug delivery systems. Its biocompatibility and controlled release properties make it an attractive candidate for encapsulating therapeutic agents. Recent research has focused on modifying its structure to improve its loading capacity and release kinetics without compromising its stability.

In conclusion, 9-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (CAS No. 1217891-71-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural features and electronic properties positions it as a key material for advancing technologies in electronics, energy storage, and biomedicine. As research continues to uncover new possibilities for this compound